Cas no 77145-39-2 (1-pyridin-2-ylpiperidin-4-amine;hydrochloride)

• Product Name: 1-pyridin-2-ylpiperidin-4-amine;hydrochloride
• CAS No: 77145-39-2
• MF: C₁₀H₁₆ClN₃
• MW: 213.707140922546
• MDL: MFCD09607833
• CID: 1783531
• Update Time: 2025-05-25

1-pyridin-2-ylpiperidin-4-amine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-AMINO-1-(2-PYRIDYL)PIPERIDINE HYDROCHLORIDE
• CTK7E0076
• SBB075759
• AG-C-87253
• KB-09630
• 1-(2-pyridyl)-4-piperidylamine, chloride
• AB1009165
• KB-239894
• 1-(pyridin-2-yl)piperidin-4-amine hydrochloride
• 1-pyridin-2-ylpiperidin-4-amine,hydrochloride
• 1-pyridin-2-ylpiperidin-4-amine
• hydrochloride
• 1-(2-Pyridinyl)-4-piperidinamine monohydrochloride
• 1-pyridin-2-ylpiperidin-4-amine;hydrochloride

• MDL： MFCD09607833
• Inchi： 1S/C10H15N3.ClH/c11-9-4-7-13(8-5-9)10-3-1-2-6-12-10;/h1-3,6,9H,4-5,7-8,11H2;1H
• InChI Key： HNICPQFPDAEZKW-UHFFFAOYSA-N
• SMILES： Cl.N1(C2C=CC=CN=2)CCC(CC1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1

Additional information on 1-pyridin-2-ylpiperidin-4-amine;hydrochloride

1-Pyridin-2-Ylpiperidin-4-Amine Hydrochloride (CAS No. 77145-39-2)

The compound 1-pyridin-2-ylpiperidin-4-amine hydrochloride (CAS No. 77145-39-2) is a significant entity in the field of organic chemistry, particularly within the realms of pharmaceuticals and materials science. This compound, characterized by its unique structure and properties, has garnered attention due to its potential applications in drug development and advanced materials synthesis. Recent studies have highlighted its role in various chemical reactions and its ability to serve as a versatile building block for more complex molecules.

Chemical Structure and Properties

The molecular structure of 1-pyridin-2-ylpiperidin-4-amine hydrochloride comprises a piperidine ring fused with a pyridine moiety, with an amine group at the 4-position of the piperidine ring. The hydrochloride salt form indicates the presence of a counterion, which stabilizes the compound's properties. This structure endows the compound with unique electronic characteristics, making it suitable for participation in various chemical transformations. Recent research has focused on its reactivity in nucleophilic substitutions and its ability to act as a catalyst in certain organic reactions.

Synthesis and Applications

The synthesis of 1-pyridin-2-ylpiperidin-4-amine hydrochloride involves multi-step organic reactions, often utilizing palladium-catalyzed coupling methods or other advanced synthetic techniques. These methods have been optimized in recent years to improve yield and purity, making the compound more accessible for research and industrial applications. In terms of applications, this compound has been explored as an intermediate in drug discovery, particularly in the development of bioactive molecules with potential therapeutic benefits.

Recent Research Findings

Recent studies have delved into the catalytic properties of 1-pyridin-2-ylpiperidin-4-amine hydrochloride, revealing its potential as a ligand in transition metal-catalyzed reactions. Researchers have demonstrated its effectiveness in facilitating cross-coupling reactions, which are pivotal in the synthesis of complex organic molecules. Additionally, investigations into its thermal stability and reactivity under various conditions have provided insights into its suitability for high-throughput chemical processes.

Toxicological and Environmental Considerations

While 1-pyridin-2-yil piperidin 4 amine hydrochloride exhibits promising chemical properties, understanding its toxicological profile is crucial for safe handling and application. Recent toxicological studies have assessed its acute and chronic toxicity profiles, with findings indicating low toxicity under standard laboratory conditions. Furthermore, environmental impact assessments suggest that the compound degrades efficiently under aerobic conditions, minimizing its ecological footprint.

Future Prospects

Looking ahead, 1-pyridin 2 yl piperidin 4 amine hydrochloride holds immense potential for further exploration in both academic and industrial settings. Its role as a versatile building block in organic synthesis is expected to expand with ongoing research into novel reaction pathways and catalytic systems. Additionally, its application in drug delivery systems and advanced materials is an area that warrants further investigation.

In conclusion, 1-pyridin 2 yl piperidin 4 amine hydrochloride (CAS No. 77145 39 2) stands as a testament to the continuous evolution of organic chemistry. Its unique properties, coupled with recent advancements in synthesis and application methodologies, position it as a key player in future scientific endeavors.